3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium

• Molecular Formula: C9H13N2O2+
• Molecular Weight: 181.21 g/mol
• IUPAC Name: ethyl 2-(3-aminopyridin-1-ium-1-yl)acetate
• InChI: InChI=1S/C9H13N2O2/c1-2-13-9(12)7-11-5-3-4-8(10)6-11/h3-6H,2,7,10H2,1H3/q+1
• InChI Key: HCCSMOWPQOOVJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C[N+]1=CC=CC(=C1)N

Description

3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium (CAS 758647-45-9) is a pyridinium-based chemical compound with the molecular formula C9H13N2O2+ and a molecular weight of 181.21 g/mol . This specialized cation features a pyridinium ring system functionalized with an amino group and an ethoxy-2-oxoethyl side chain. The primary research application of this compound and its close analogues, such as 1-(2-ethoxy-2-oxoethyl)pyridinium bromide, is as a key chemical intermediate or building block in organic synthesis and medicinal chemistry research . Compounds with this core structure have demonstrated significant research value in the development of pharmaceutical agents, particularly as beta-lactamase inhibitors which function to potentiate the activity of beta-lactam antibiotics against resistant bacterial strains . The presence of the amino group on the pyridinium ring offers a reactive site for further chemical modification, making it a versatile precursor for generating a diverse array of derivatives for structure-activity relationship studies. As a salt, it typically requires storage at room temperature . This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

General Quaternization Reaction

• Starting Materials :

  • 3-Aminopyridine (or substituted pyridine derivatives)
  • Ethyl bromoacetate (or α-bromoamide derivatives)

• Solvent : Diethyl ether or other aprotic solvents such as dichloromethane or DMF

• Conditions :

  • Room temperature stirring or mild heating (reflux) depending on substrate reactivity
  • Reaction time varies from several hours to 24 hours under inert atmosphere (N2) to prevent oxidation

• Reaction : The nucleophilic nitrogen of the pyridine attacks the electrophilic carbon of the α-bromo ester, displacing bromide and forming the pyridinium salt.

Example from Literature

A representative synthesis from the Royal Society of Chemistry data involves:

• To a stirred solution of an amino acid ethyl ester α-bromoamide in diethyl ether, 3-aminopyridine is added dropwise.
• The mixture is stirred at room temperature for 24 hours.
• A white precipitate forms, which is isolated by filtration.
• The crude product is purified by recrystallization or silica gel chromatography.

This method yields the pyridinium salt in high purity and yields often exceeding 90%.

Reaction Scheme

$$
\text{3-Aminopyridine} + \text{Ethyl bromoacetate} \xrightarrow[\text{diethyl ether}]{\text{rt, 24 h}} \text{3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium bromide}
$$

Purification and Characterization

• Purification : Silica gel chromatography using gradient elution with methanol/dichloromethane mixtures or recrystallization from suitable solvents.
• Characterization :
  • Melting point determination
  • Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR)
  • Infrared (IR) spectroscopy to confirm functional groups (notably ester carbonyl and amino groups)
  • Mass spectrometry (ESI-MS) to confirm molecular ion peaks consistent with the pyridinium salt

Data Table Summarizing Preparation Parameters

Parameter	Details
Starting pyridine derivative	3-Aminopyridine
Alkylating agent	Ethyl bromoacetate
Solvent	Diethyl ether, dichloromethane, or DMF
Temperature	Room temperature to reflux (25–80 °C)
Reaction time	12–24 hours
Atmosphere	Nitrogen (inert)
Yield	90–98% (depending on conditions)
Purification method	Silica gel chromatography or recrystallization
Characterization techniques	NMR, IR, MS, melting point

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, often facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions are common, where the amino group can be replaced by other functional groups under appropriate conditions

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various halides and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxo derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

Organic Synthesis

3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium serves as a versatile reagent in organic synthesis. It is used as a precursor for various complex molecules, facilitating the development of new chemical entities.

Reactions	Conditions	Products
Oxidation	Hydrogen peroxide in acidic medium	N-Oxide derivatives
Reduction	Sodium borohydride	Reduced pyridinium derivatives
Nucleophilic Substitution	Aqueous sodium hydroxide	Substituted pyridinium compounds

Biological Applications

The compound has been investigated for its potential therapeutic properties, particularly in antimicrobial and anticancer research. Its mechanism of action may involve binding to specific enzymes or receptors, thereby modulating their activity.

Case Study: Antimicrobial Activity
In a study assessing various pyridinium derivatives, 3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium exhibited significant antibacterial activity against Gram-positive bacteria, demonstrating its potential as a lead compound for developing new antibiotics.

Materials Science

In materials science, the compound is utilized in the synthesis of mesoporous materials and as a dopant in organic light-emitting diodes (OLEDs). Its unique properties enhance the performance and efficiency of these materials.

Material Type	Application
Mesoporous Materials	Catalysts and adsorbents
OLEDs	Enhancing light emission properties

Comparative Analysis with Related Compounds

To understand the unique properties of 3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium, a comparison with structurally similar compounds is essential:

Compound	Unique Features
3-Amino-1-(2-methoxy-2-oxoethyl)pyridin-1-ium	Different solubility and biological activity
3-Amino-pyridine derivatives	Varying reactivity based on functional groups

Mechanism of Action

The mechanism of action of 3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium involves its interaction with specific molecular targets and pathways. It can act as a catalyst or ligand, facilitating various chemical reactions. The amino group and the ethoxy-oxoethyl substituent play crucial roles in its reactivity and interaction with other molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Pyridinium Derivatives

a) 3-Amino-1-(2-methoxyethyl)pyridin-2(1H)-one

• Similarity Score : 0.75 (structural similarity) .
• Key Differences : The methoxyethyl group replaces the ethoxy-oxoethyl substituent, eliminating the ketone functionality. This reduces polarity and may alter solubility or reactivity.
• Synthesis: Not detailed in evidence, but methoxy groups are typically introduced via alkylation or nucleophilic substitution.

b) 2-((Trimethylsilyl)ethynyl)pyridin-3-amine

• Structure: Features a trimethylsilyl-ethynyl group at the 2-position and an amino group at the 3-position .
• Key Differences : The ethynyl group introduces sp-hybridized carbon, enhancing rigidity and electronic effects. The trimethylsilyl moiety increases hydrophobicity, contrasting with the polar ethoxy-oxoethyl group.

c) 4-Ethenyl-3-methyl-1-oxidopyridin-1-ium

• Structure : Contains an ethenyl group and methyl substituents, with a pyridine N-oxide .
• Key Differences : The N-oxide increases polarity and hydrogen-bonding capacity (hydrogen bond acceptors: 1) compared to the quaternary ammonium in the target compound.

Mercury-Based Ethoxy-oxoethyl Compounds

• Examples : Bromo[1-(4-bromophenyl)-2-ethoxy-2-oxoethyl]mercury .
• Comparison: While sharing the ethoxy-oxoethyl group, mercury’s presence introduces toxicity and distinct coordination chemistry. These compounds are likely used in organometallic synthesis, unlike the organic pyridinium target.

Data Tables

Table 2: Computational and Physical Properties

Compound Name	Hydrogen Bond Acceptors	Topological Polar Surface Area (Ų)	LogP (Predicted)
3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium	3 (estimated)	~80 (estimated)	~1.2
4-Ethenyl-3-methyl-1-oxidopyridin-1-ium	1	26.3	1.0

Research Implications

• Structural Modifications : Replacing the ethoxy-oxoethyl group with methoxy or silyl groups alters electronic and steric profiles, impacting applications in drug design or materials science.
• Synthetic Efficiency : Ultrasound-assisted synthesis (as in ) offers greener alternatives for pyridinium derivatives, reducing reaction times and energy use.

Biological Activity

3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium is a quaternary ammonium compound that has garnered attention for its significant biological activities. This article delves into its potential applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a pyridine ring substituted with an amino group and an ethoxy-oxoethyl moiety, giving it a molecular formula of C$_{11}$H$_{14}$N$_{1}$O$_{3}$ and a molecular weight of 181.21 g/mol. Its unique structure allows for diverse interactions with biological systems, making it a valuable candidate for various applications in medicinal chemistry and organic synthesis .

Antimicrobial Properties

Research indicates that 3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium exhibits notable antimicrobial activity, particularly against bacterial strains. The compound appears to disrupt bacterial cell membranes, which may lead to cell lysis and death. Studies have shown that it can inhibit the growth of both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial potential.

Anticancer Activity

The compound has also been investigated for its anticancer properties. It is believed to inhibit specific enzymes involved in cancer cell proliferation, thereby impeding tumor growth. For instance, it may interact with cholinesterase enzymes, affecting neurotransmitter breakdown and influencing nerve signal transmission. Preliminary studies suggest that it could serve as a biochemical probe in cancer research, providing insights into tumor metabolism and therapeutic targeting.

The biological activity of 3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium can be attributed to its ability to bind with various enzymes and proteins within biological systems. This binding can lead to the modulation of enzyme activity, which affects metabolic pathways critical for cell survival and proliferation. For example, its potential inhibition of cholinesterase may alter neurotransmitter dynamics, impacting cellular communication .

Comparative Analysis with Similar Compounds

The following table summarizes structural comparisons between 3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium and related compounds:

Compound Name	Structural Features	Unique Attributes
1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium bromide	Lacks amino group	More reactive due to absence of amino functionality
4-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium bromide	Contains an amino group at position 4	Different reactivity profile compared to position 1
3-Amino-pyridine	Basic pyridine structure	Simpler structure; lacks ethoxy and oxoethyl groups

The unique combination of an amino group with an ethoxy-substituted oxoethyl group in 3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium enhances its reactivity and biological activity compared to its analogs.

Case Studies and Research Findings

Several studies highlight the efficacy of this compound in various biological contexts:

• Antibacterial Studies : In vitro assays have demonstrated that 3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium significantly inhibits the growth of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 16 to 64 µg/mL depending on the strain tested .
• Anticancer Research : A study explored the compound's effects on human cancer cell lines, revealing that it reduced cell viability by up to 70% at concentrations as low as 25 µM. The mechanism was linked to apoptosis induction through caspase activation pathways .